Cas no 1374257-83-6 (5-Bromo-4-(bromomethyl)-1-(tert-butyl)-1H-pyrazole)

• Product Name: 5-Bromo-4-(bromomethyl)-1-(tert-butyl)-1H-pyrazole
• CAS No: 1374257-83-6
• MF: C₈H₁₂Br₂N₂
• MW: 296.002280235291
• CID: 4826447
• Update Time: 2025-06-22

5-Bromo-4-(bromomethyl)-1-(tert-butyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 5-BROMO-4-(BROMOMETHYL)-1-(TERT-BUTYL)-1H-PYRAZOLE
• 5-bromo-4-(bromomethyl)-1-tert-butylpyrazole
• 5-bromo-4-(bromomethyl)-1-tert-butyl-1H-pyrazole
• 5-Bromo-4-(bromomethyl)-1-(tert-butyl)-1H-pyrazole

• Inchi： 1S/C8H12Br2N2/c1-8(2,3)12-7(10)6(4-9)5-11-12/h5H,4H2,1-3H3
• InChI Key： AEHWRCUKWUYGEM-UHFFFAOYSA-N
• SMILES： BrC1=C(CBr)C=NN1C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 156
• XLogP3: 2.7
• Topological Polar Surface Area: 17.8

Additional information on 5-Bromo-4-(bromomethyl)-1-(tert-butyl)-1H-pyrazole

Introduction to 5-Bromo-4-(bromomethyl)-1-(tert-butyl)-1H-pyrazole (CAS No. 1374257-83-6)

5-Bromo-4-(bromomethyl)-1-(tert-butyl)-1H-pyrazole (CAS No. 1374257-83-6) is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the pyrazole class, which is well-documented for its wide-ranging applications in drug discovery and development. The presence of bromine substituents at the 5th and 4th positions, combined with a bromomethyl group and a tert-butyl group, makes this molecule a versatile intermediate for synthesizing more complex pharmacophores.

The structural configuration of 5-Bromo-4-(bromomethyl)-1-(tert-butyl)-1H-pyrazole imparts distinct chemical properties that enhance its utility in organic synthesis. The bromine atoms serve as reactive sites for further functionalization, allowing chemists to introduce additional substituents or linkages. The bromomethyl group, in particular, is highly reactive and can participate in nucleophilic addition reactions, making it an invaluable component in constructing larger molecular frameworks. The tert-butyl group provides steric hindrance, which can influence the reactivity and selectivity of the molecule in various chemical transformations.

In recent years, there has been growing interest in exploring the pharmacological potential of pyrazole derivatives. Studies have demonstrated that pyrazole-based compounds exhibit a broad spectrum of biological activities, including antimicrobial, anti-inflammatory, antiviral, and anticancer properties. The specific arrangement of substituents in 5-Bromo-4-(bromomethyl)-1-(tert-butyl)-1H-pyrazole may contribute to its ability to interact with biological targets, making it a promising candidate for further investigation.

One of the most compelling aspects of 5-Bromo-4-(bromomethyl)-1-(tert-butyl)-1H-pyrazole is its role as a building block in the synthesis of more complex molecules. Researchers have leveraged this compound to develop novel therapeutic agents by incorporating it into drug candidates targeting various diseases. For instance, its structural motif has been utilized in the design of inhibitors for enzymes involved in cancer pathways. The bromine atoms provide convenient handles for further derivatization, enabling the creation of libraries of compounds for high-throughput screening.

The synthesis of 5-Bromo-4-(bromomethyl)-1-(tert-butyl)-1H-pyrazole involves multi-step organic reactions that highlight the compound's synthetic utility. The process typically begins with the preparation of a pyrazole core, followed by selective bromination and functionalization at specific positions. The introduction of the bromomethyl group and tert-butyl group requires careful control of reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have made it possible to produce this compound with increasing efficiency and scalability, which is crucial for industrial applications.

Recent studies have also explored the computational modeling of 5-Bromo-4-(bromomethyl)-1-(tert-butyl)-1H-pyrazole, aiming to predict its interactions with biological targets. Molecular docking simulations have been particularly useful in identifying potential binding sites on proteins relevant to drug development. These studies provide valuable insights into how the structural features of this compound contribute to its biological activity, guiding future modifications for enhanced efficacy.

The pharmaceutical industry has taken notice of the promising properties of 5-Bromo-4-(bromomethyl)-1-(tert-butyl)-1H-pyrazole, leading to increased investment in research and development efforts. Companies are actively investigating its potential as a lead compound or intermediate for novel drugs. Collaborative projects between academic institutions and pharmaceutical firms are underway to explore new applications and optimize synthetic routes for large-scale production.

As our understanding of molecular interactions continues to evolve, so does our appreciation for compounds like 5-Bromo-4-(bromomethyl)-1-(tert-butyl)-1H-pyrazole. Its unique combination of reactivity and structural versatility positions it as a cornerstone in modern medicinal chemistry. By continuing to explore its pharmacological profile and synthetic possibilities, we may unlock new therapeutic avenues that benefit patients worldwide.